(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 4-fluorobenzoate

• IUPAC Name: (4-oxo-1,2,3-benzotriazin-3-yl)methyl 4-fluorobenzoate
• InChI: InChI=1S/C15H10FN3O3/c16-11-7-5-10(6-8-11)15(21)22-9-19-14(20)12-3-1-2-4-13(12)17-18-19/h1-8H,9H2
• InChI Key: XCDRCDTXOVLNAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)COC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H10FN3O3
• Molecular Weight: 299.26 g/mol

Description

(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 4-fluorobenzoate, also known as OBTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. OBTA is a heterocyclic compound that contains a triazine ring and a benzoate group.

Scientific Research Applications

Synthesis and Properties

• Antibacterial Agents : Compounds with fluorine-containing triazinones show promising antibacterial activities. The synthesis involves condensing amino-triazinones with various benzoic acids, including 4-fluorobenzoic acid, highlighting their potential as a scaffold for developing new antibacterial agents (Holla, B. S., Bhat, K., & Shetty, N. S., 2003).

• Metal Coordination Polymers : The synthesis of novel InIII-based coordination polymers using fluorobenzoic acid demonstrates potential applications in inhibiting human hemangioma cells, showcasing the role of such compounds in developing anticancer agents (Xie Xin & X.-K. Wang, 2019).

Potential Applications

• Cancer Research : Fluorine-containing compounds have been explored for their in vitro anticancer activity against human hemangioma cells, indicating their potential in cancer research and treatment strategies (Xie Xin & X.-K. Wang, 2019).

• Fluorescent Dyes and Probes : Certain benzotriazine derivatives have been investigated for their photophysical properties, suggesting their use as fluorescent dyes or probes in biological and non-biological applications due to favorable fluorescent lifetimes, quantum yields, and photostabilities (Xiangzhi Song, Daniel S. Kassaye, & J. Foley, 2008).

• Organic Electronics : The modification of poly(3,4-ethylenedioxythiophene) with halobenzoic acids, such as 4-fluorobenzoic acid, significantly improves conductivity, suggesting applications in organic electronics, including organic solar cells (L. Tan, Huanyu Zhou, Ting Ji, Liqiang Huang, & Yiwang Chen, 2016).